Cas no 477847-66-8 ((Z)-2-(3-Chlorophenyl)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-propenenitrile)

(Z)-2-(3-Chlorophenyl)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-propenenitrile is a structurally complex organic compound featuring an imidazo[1,2-a]pyridine core substituted with chlorophenyl and propenenitrile groups. The presence of chlorine atoms at both the 3-position of the phenyl ring and the 4-position of the imidazopyridine-attached phenyl enhances its electronic properties and potential bioactivity. The (Z)-configuration of the propenenitrile moiety contributes to its stereospecificity, which may be critical for targeted interactions in pharmaceutical or agrochemical applications. The compound's conjugated system, including the imidazopyridine and nitrile functionalities, suggests potential utility as a fluorescent probe or intermediate in heterocyclic synthesis. Its lipophilic character, imparted by the chlorinated aromatic systems, may facilitate membrane permeability in biological systems. The methyl group at the 7-position of the imidazopyridine ring could influence metabolic stability. This compound represents a valuable scaffold for medicinal chemistry research, particularly in the development of kinase inhibitors or G-protein-coupled receptor modulators due to its structural similarity to known bioactive imidazopyridines.

(Z)-2-(3-Chlorophenyl)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-propenenitrile structure

477847-66-8 structure

Product Name:(Z)-2-(3-Chlorophenyl)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-propenenitrile

CAS No:477847-66-8

MF:C₂₃H₁₅Cl₂N₃

MW:404.291302919388

CID:5026483

Update Time:2025-07-02

(Z)-2-(3-Chlorophenyl)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

- (2Z)-2-(3-chlorophenyl)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]prop-2-enenitrile
- (Z)-2-(3-chlorophenyl)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-propenenitrile
- (Z)-2-(3-Chlorophenyl)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-propenenitrile
- Inchi： 1S/C23H15Cl2N3/c1-15-9-10-28-21(13-18(14-26)17-3-2-4-20(25)12-17)23(27-22(28)11-15)16-5-7-19(24)8-6-16/h2-13H,1H3/b18-13+
- InChI Key： DAZHWJQXPKEVAG-QGOAFFKASA-N
- SMILES： ClC1C=CC(=CC=1)C1=C(/C=C(\C#N)/C2C=CC=C(C=2)Cl)N2C=CC(C)=CC2=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 28
Rotatable Bond Count: 3
Complexity: 619
XLogP3: 6.9
Topological Polar Surface Area: 41.1

(Z)-2-(3-Chlorophenyl)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-propenenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	10P-641S-1MG	(Z)-2-(3-chlorophenyl)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-propenenitrile	477847-66-8	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	10P-641S-5MG	(Z)-2-(3-chlorophenyl)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-propenenitrile	477847-66-8	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	10P-641S-10MG	(Z)-2-(3-chlorophenyl)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-propenenitrile	477847-66-8	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	10P-641S-50MG	(Z)-2-(3-chlorophenyl)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-propenenitrile	477847-66-8	>90%	50mg	£77.00	2025-02-09
Key Organics Ltd	10P-641S-100MG	(Z)-2-(3-chlorophenyl)-3-[2-(4-chlorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-propenenitrile	477847-66-8	>90%	100mg	£110.00	2025-02-09